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An In-Depth Technical Guide to 1-Butyl-3-methylpyridinium Chloride (CAS: 125652-55-3):

Properties, Applications, and Protocols

Introduction
1-Butyl-3-methylpyridinium Chloride, hereafter referred to as [B3MPy]Cl, is a pyridinium-

based ionic liquid (IL) that has garnered significant attention across diverse scientific fields.[1]

As a salt with a melting point below 100°C, it exists in a liquid state over a wide thermal range,

distinguishing it from traditional volatile organic solvents.[2] Its unique combination of properties

—including high thermal stability, excellent solubility for a range of compounds, and low vapor

pressure—positions it as a versatile tool for innovation.[1][2] This guide offers a comprehensive

technical overview of [B3MPy]Cl, designed for researchers, scientists, and drug development

professionals. We will delve into its core physicochemical properties, provide detailed protocols

for its synthesis, explore its key applications, and outline critical safety and handling

procedures.

Part 1: Physicochemical and Thermal Properties
The utility of [B3MPy]Cl is fundamentally derived from its molecular structure and resulting

physical properties. It consists of an asymmetric 1-butyl-3-methylpyridinium cation and a

chloride anion. This ionic constitution is the source of its negligible vapor pressure and high

thermal stability, which are advantageous in high-temperature applications.[1]
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Core Physicochemical Data
A summary of the essential physicochemical properties of [B3MPy]Cl is presented below for

quick reference.

Property Value Source(s)

CAS Number 125652-55-3 [1][3][4]

Molecular Formula C₁₀H₁₆ClN [1][3]

Molecular Weight 185.70 g/mol [1][3][5]

IUPAC Name
1-butyl-3-methylpyridin-1-ium

chloride
[3]

Appearance
White to pale yellow crystalline

solid/powder
[1][6]

Purity Typically ≥98% (HPLC) [1][6]

Melting Point 112 - 118 °C [7][8]

Solubility
Soluble in a wide range of

organic solvents
[1]

Chemical Structure
The structure of [B3MPy]Cl, featuring a pyridinium ring with butyl and methyl substituents, is

key to its function.

Caption: Chemical structure of 1-Butyl-3-methylpyridinium Chloride.

Thermal Stability and Decomposition
[B3MPy]Cl is recognized for its high thermal stability, a characteristic feature of many ionic

liquids.[1] While specific decomposition temperature data for this exact compound is not readily

available, the thermal degradation of pyridinium-based ILs is understood to proceed via

dealkylation.[9] The primary pathway involves the nucleophilic attack of the chloride anion on

the butyl group attached to the nitrogen atom of the pyridinium ring, following an Sₙ2
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mechanism. This process results in the formation of 3-methylpyridine and 1-chlorobutane as

the main volatile degradation products.
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Caption: Proposed thermal decomposition pathway of [B3MPy]Cl.

Part 2: Synthesis and Purification Protocol
The synthesis of [B3MPy]Cl is a straightforward N-alkylation reaction, specifically a Menshutkin

reaction, where the nitrogen atom of the pyridine ring attacks the electrophilic carbon of an

alkyl halide. This protocol details the synthesis from 3-methylpyridine and 1-chlorobutane,

adapted from standard procedures for analogous ionic liquids.[10][11]

Experimental Protocol: Synthesis of [B3MPy]Cl
Objective: To synthesize and purify 1-Butyl-3-methylpyridinium Chloride.

Materials:

3-methylpyridine (picoline)
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1-chlorobutane

Toluene (or another suitable solvent like acetonitrile)

Ethyl acetate (for washing)

Round-bottom flask with reflux condenser

Magnetic stirrer and heat source

Rotary evaporator

Methodology:

Reaction Setup: In a round-bottom flask, dissolve 1.0 equivalent of 3-methylpyridine in

toluene. The solvent volume should be sufficient to ensure effective stirring.

Addition of Alkyl Halide: While stirring vigorously, slowly add 1.1 to 1.2 equivalents of 1-

chlorobutane to the solution. A slight excess of the more volatile alkyl halide ensures the

complete conversion of the pyridine.

Reflux: Heat the reaction mixture to reflux (approximately 80-100 °C, depending on the

solvent) and maintain for 24-48 hours under an inert atmosphere (e.g., nitrogen) to prevent

side reactions.

Product Formation: As the reaction progresses, the ionic liquid product, which is often

immiscible with the non-polar solvent, will separate as a denser second phase or precipitate

as a solid.

Isolation: After cooling the mixture to room temperature, the upper solvent layer containing

unreacted starting materials is decanted.

Purification: The crude product is washed multiple times with a non-polar solvent like ethyl

acetate or diethyl ether to remove residual starting materials and impurities. This is achieved

by adding the wash solvent, stirring vigorously, and then decanting.

Drying: The purified product is dried under high vacuum at a moderately elevated

temperature (e.g., 60-70 °C) for several hours to remove any remaining volatile solvents. The
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final product should be a white to pale yellow crystalline solid.[6]
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Caption: Workflow for the synthesis and purification of [B3MPy]Cl.
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Part 3: Core Applications and Mechanisms
The unique properties of [B3MPy]Cl make it a valuable component in various advanced

applications.

Electrochemistry
As an ionic liquid, [B3MPy]Cl can serve as an effective electrolyte in electrochemical devices

such as batteries and supercapacitors.[1][12] Its advantages include a potentially wide

electrochemical window, non-flammability, and low volatility, which enhance the safety and

operational range of energy storage systems compared to conventional organic electrolytes.

[13] The pyridinium cation and chloride anion provide mobile charge carriers necessary for the

functioning of the electrochemical cell. In a supercapacitor, for instance, these ions migrate to

the electrode surfaces upon charging to form an electrical double layer where energy is stored.

Power Source

Anode (-) Cathode (+)

[B3MPy]⁺
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Cl⁻

Attracts Anions

[B3MPy]Cl Electrolyte

Click to download full resolution via product page

Caption: Function of [B3MPy]Cl in an electrochemical double-layer capacitor.

Green Solvent in Organic Synthesis
[B3MPy]Cl is considered a "green" solvent, providing an environmentally benign alternative to

volatile organic compounds (VOCs).[1][12] Its negligible vapor pressure significantly reduces
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air pollution and worker exposure. Furthermore, its ionic nature and ability to dissolve a wide

range of organic and inorganic compounds can lead to enhanced reaction rates and selectivity.

[1][6] This makes it a sought-after medium for chemists developing novel synthetic pathways or

optimizing existing industrial processes.[6]

Pharmaceutical and Biochemical Applications
In the pharmaceutical sector, [B3MPy]Cl is used in drug formulation to improve the solubility

and stability of active pharmaceutical ingredients (APIs).[1][12] Many promising drug

candidates suffer from poor water solubility, which limits their bioavailability. The unique

solvating environment of [B3MPy]Cl can overcome this challenge. Additionally, its ability to

stabilize proteins makes it useful in biochemical assays, where maintaining the native

conformation and activity of enzymes is crucial.[1][12]

Part 4: Safety, Handling, and Toxicity Profile
While ionic liquids are often touted for their low volatility, they are not without hazards. Proper

handling and an understanding of their toxicological profile are essential for safe laboratory

practice.

Hazard Identification
According to the Globally Harmonized System (GHS), [B3MPy]Cl is classified as an irritant.

Hazard Class GHS Code Statement Source(s)

Skin Irritation H315 Causes skin irritation [3][4][5]

Eye Irritation H319
Causes serious eye

irritation
[3][4][5]

Protocol for Safe Handling
Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood, to

avoid inhalation of any potential aerosols.[14]

Personal Protective Equipment (PPE):
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Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical goggles.

Lab Coat: A standard lab coat should be worn to prevent skin contact.[4]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[4][14]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[14]

First-Aid Measures
Skin Contact: Immediately wash the affected area with plenty of soap and water. If irritation

persists, seek medical attention.[4][14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[4][14]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

Toxicity Profile
The toxicological properties of [B3MPy]Cl have not been exhaustively investigated.[15]

However, research on the broader class of ionic liquids suggests that toxicity is often linked to

the structure, particularly the cation type and the length of the alkyl side chains.[16][17] Studies

conducted by the National Toxicology Program on related ionic liquids, including other

pyridinium and imidazolium chlorides, have shown that high-dose oral exposure can lead to

acute toxicity in rodents.[2] Dermal toxicity appears to be dependent on the concentration and

the vehicle used for delivery.[2] Therefore, despite its low volatility, [B3MPy]Cl should be

handled with care as a potentially hazardous chemical until more specific toxicological data

becomes available.

Conclusion
1-Butyl-3-methylpyridinium Chloride is a highly versatile ionic liquid with a compelling profile

for researchers in chemistry, materials science, and pharmaceuticals. Its combination of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.tcichemicals.com/BE/en/sds/B3425_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3425_EU_6N.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-4190JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-4190JGHEEN.pdf
https://www.tcichemicals.com/BE/en/sds/B3425_EU_6N.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-4190JGHEEN.pdf
https://www.tcichemicals.com/BE/en/sds/B3425_EU_6N.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-4190JGHEEN.pdf
https://www.tcichemicals.com/BE/en/sds/B3425_EU_6N.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0079%20BuPic3%20Cl%2C%201-Butyl-3-methylpyridinium%20chloride_1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://www.mdpi.com/1422-0067/21/17/6267
https://www.ncbi.nlm.nih.gov/books/NBK582086/
https://www.ncbi.nlm.nih.gov/books/NBK582086/
https://www.benchchem.com/product/b140472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


thermal stability, tunable solubility, and utility as both a solvent and an electrolyte makes it a

powerful tool for developing greener chemical processes, advanced energy storage systems,

and more effective drug formulations. While its full toxicological profile is still under

investigation, established safety protocols for chemical irritants ensure its safe handling in a

research environment. As the demand for sustainable and high-performance chemical

technologies grows, the importance and application range of [B3MPy]Cl are poised to expand.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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